Cas no 1270472-76-8 (6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine)

• Product Name: 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine
• CAS No: 1270472-76-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5148854
• Update Time: 2025-05-23

6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-(pyrrolidin-2-yl)pyridin-2-amine
• 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine
• 2-Pyridinamine, 6-methyl-5-(2-pyrrolidinyl)-

• Inchi： 1S/C10H15N3/c1-7-8(4-5-10(11)13-7)9-3-2-6-12-9/h4-5,9,12H,2-3,6H2,1H3,(H2,11,13)
• InChI Key： JSTWYQFVVYJOJV-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=CC=C(N)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9

Additional information on 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine

6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine (CAS No. 1270472-76-8): A Comprehensive Overview

6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine (CAS No. 1270472-76-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPPA, is characterized by its unique molecular structure, which includes a pyridine ring, a pyrrolidine moiety, and a methyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine is C₁₁H₁₆N₃, and its molecular weight is approximately 188.26 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 5-bromo-6-methylpyridin-2(1H)-one with pyrrolidine and subsequent reduction and amination steps. The precise synthesis route can vary, but the goal is to achieve high yields and purity levels suitable for further research and development.

In recent years, 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Research has shown that MPPA exhibits binding affinity for serotonin receptors, specifically the 5-HT_1A receptor, which plays a crucial role in modulating mood, anxiety, and cognitive function.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine demonstrated potent agonist activity at the 5-HT_1A receptor with an EC₅₀ value of 3.4 nM. This finding suggests that MPPA could be a promising lead compound for the development of novel anxiolytic and antidepressant drugs. Further preclinical studies are underway to evaluate its efficacy and safety profile in animal models of anxiety and depression.

Beyond its potential as a CNS modulator, 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 found that MPPA inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine have also been studied to assess its suitability for clinical use. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and low clearance rates. These characteristics suggest that it could be administered orally with minimal dose adjustments required.

In addition to its therapeutic potential, MPPA has been explored as a tool compound in basic research to investigate the functional roles of specific receptors and signaling pathways. Its ability to selectively bind to certain receptors makes it an invaluable tool for understanding complex biological processes at the molecular level.

The safety profile of 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-ylamine is another critical aspect being evaluated in ongoing studies. Preliminary toxicology data suggest that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, more comprehensive safety assessments are necessary before it can be considered for human clinical trials.

In conclusion, 6-Methyl-5-pyrrolidin-2-yl-pyridin-2-y lamine (CAS No. 1270472 -76 -8), or MPPA, is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as CNS disorders, inflammation, and basic research. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, MPPA may well become an important tool in the arsenal of modern medicine.